Cas no 1329616-19-4 (1'-Benzyl-1,4'-bipiperidine-4'-carboxamide-d10)

• Product Name: 1'-Benzyl-1,4'-bipiperidine-4'-carboxamide-d10
• CAS No: 1329616-19-4
• MF: C₁₈H₂₇N₃O
• MW: 311.488101243973
• CID: 4674769
• Update Time: 2025-05-22

1'-Benzyl-1,4'-bipiperidine-4'-carboxamide-d10 Chemical and Physical Properties

Names and Identifiers

• 1'-Benzyl-1,4'-bipiperidine-4'-carboxamide-d10

• Inchi： 1S/C18H27N3O/c19-17(22)18(21-11-5-2-6-12-21)9-13-20(14-10-18)15-16-7-3-1-4-8-16/h1,3-4,7-8H,2,5-6,9-15H2,(H2,19,22)/i2D2,5D2,6D2,11D2,12D2
• InChI Key： YKESGDAJVLVZAA-UNDQBIHTSA-N
• SMILES： O=C(C1(CCN(CC2C=CC=CC=2)CC1)N1C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 365
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1'-Benzyl-1,4'-bipiperidine-4'-carboxamide-d10

1'-Benzyl-1,4'-bipiperidine-4'-carboxamide-d10: A Comprehensive Overview

The compound with CAS No. 1329616-19-4, known as 1'-Benzyl-1,4'-bipiperidine-4'-carboxamide-d10, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The bipiperidine core of the molecule, combined with the benzyl substituent and the carboxamide group, contributes to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of bipiperidine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The d10 designation indicates that this compound is a deuterated version, which is often used in research to study metabolic pathways and pharmacokinetics. Deuterium labeling can significantly enhance the stability of the molecule and improve its bioavailability, making it a valuable tool in drug discovery.

The synthesis of 1'-Benzyl-1,4'-bipiperidine-4'-carboxamide-d10 involves a multi-step process that typically begins with the preparation of the bipiperidine framework. This is followed by functionalization with the benzyl group and subsequent amidation to introduce the carboxamide moiety. The use of deuterated reagents during synthesis ensures that the final product meets the required isotopic purity for advanced research applications.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of G protein-coupled receptors (GPCRs). GPCRs are critical targets for drug development due to their involvement in numerous physiological processes and diseases. The bipiperidine structure is particularly advantageous as it can adopt conformations that facilitate interaction with these receptors, enhancing its therapeutic potential.

In addition to its role in drug discovery, 1'-Benzyl-1,4'-bipiperidine-4'-carboxamide-d10 has also been utilized as a probe in structural biology studies. Its deuterated nature allows researchers to employ techniques such as nuclear magnetic resonance (NMR) spectroscopy to gain insights into molecular interactions and dynamics. This has been instrumental in understanding the binding mechanisms of similar compounds to their target proteins.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the benzyl group plays a crucial role in stabilizing interactions within the binding pocket of target proteins. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, shedding light on its reactivity and selectivity.

The application of 1'-Benzyl-1,4'-bipiperidine-4'-carboxamide-d10 extends beyond pharmaceutical research. It has also found utility in materials science as a precursor for advanced polymers and materials with tailored properties. The combination of its rigid bipiperidine core and functionalizable side chains makes it an attractive candidate for designing materials with specific mechanical or electronic characteristics.

In conclusion, CAS No. 1329616-19-4, or 1'-Benzyl-1,4'-bipiperidine-4'-carboxamide-d10, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a valuable tool for advancing scientific research and innovation.